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Compound of Interest

Compound Name:
Pyridinium, 4-

(methoxycarbonyl)-1-methyl-

Cat. No.: B188537 Get Quote

Technical Guide: Pyridinium, 4-
(methoxycarbonyl)-1-methyl-
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties and synthesis of

Pyridinium, 4-(methoxycarbonyl)-1-methyl-, a pyridinium salt of interest in chemical

research. Due to a lack of available data in the public domain, this guide does not contain

information on biological signaling pathways or extensive quantitative biological data.

Chemical Identity and Properties
Pyridinium, 4-(methoxycarbonyl)-1-methyl-, is commonly available as an iodide salt. The

addition of the methyl group to the nitrogen atom of the pyridine ring results in a positively

charged pyridinium cation, which is balanced by a negatively charged counter-ion, in this case,

iodide.

Table 1: Chemical Data for Pyridinium, 4-(methoxycarbonyl)-1-methyl- iodide
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Identifier Value Source

Molecular Formula C8H10INO2 [1]

Molecular Weight 279.07 g/mol [1]

CAS Number 7630-02-6 [1]

Canonical SMILES
C[N+]1=CC=C(C=C1)C(=O)O

C.[I-]
[1]

InChI

InChI=1S/C8H10NO2.HI/c1-9-

5-3-7(4-6-9)8(10)11-2;/h3-

6H,1-2H3;1H/q+1;/p-1

[1]

Experimental Protocols
Synthesis of Pyridinium, 4-(methoxycarbonyl)-1-methyl-
iodide
A straightforward and high-yield synthesis method for this compound has been reported. The

protocol involves the quaternization of methyl isonicotinate with methyl iodide.

Experimental Procedure:

Combine 700 g of methyl isonicotinate and 1.4 kg of methyl iodide in 2.0 liters of methanol.

Stir the resulting solution and reflux for 5 hours.

After the reflux period, cool the mixture.

Filter the cooled mixture to collect the solid product.

Wash the collected product with ether.

Dry the product to obtain Pyridinium, 4-(methoxycarbonyl)-1-methyl- iodide.

This protocol has been reported to yield 1.385 kg of the final product, which corresponds to a

97.2% yield[1].
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Visualizations
Experimental Workflow: Synthesis of Pyridinium, 4-
(methoxycarbonyl)-1-methyl- iodide
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Caption: Synthesis workflow for Pyridinium, 4-(methoxycarbonyl)-1-methyl- iodide.

Signaling Pathways and Biological Activity
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As of the date of this guide, there is no significant information available in peer-reviewed

literature or public databases regarding the specific biological activity or associated signaling

pathways of Pyridinium, 4-(methoxycarbonyl)-1-methyl-. Further research is required to

elucidate any potential pharmacological effects of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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